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Introduction

Mesquitol, a flavan-3-ol primarily found in the heartwood of plants belonging to the Prosopis
genus, has garnered significant attention for its diverse biological activities. As a member of the
flavonoid family, it shares structural similarities with well-known compounds like catechin and
epicatechin, yet possesses unique characteristics that warrant detailed investigation. This
technical guide provides a comprehensive overview of mesquitol, its synonyms, related
compounds, biological functions, and the underlying molecular mechanisms. Detailed
experimental protocols and quantitative data are presented to facilitate further research and
development in the fields of pharmacology, natural product chemistry, and drug discovery.

Chemical Identity and Related Compounds
Synonyms and Chemical Structure

Mesquitol is known by several synonyms, reflecting its chemical nature and historical
discovery.
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e Systematic IUPAC Name: (2R,3S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,7,8-
triol[1]

e Common Synonyms: Prosopin, (+)-Mesquitol[1]
e CAS Number: 109671-55-8[1][2]

e Chemical Formula: C1sH140s6[1]

e Molecular Weight: 290.27 g/mol [1]

The chemical structure of mesquitol is characterized by a flavan-3-ol skeleton with a
dihydroxyphenyl group at the C2 position and hydroxyl groups at positions 3, 7, and 8 of the
chromane ring.

Related Compounds

Mesquitol belongs to the flavan-3-ol subclass of flavonoids. Its structure is closely related to
other catechins and their derivatives found in various plant sources.

o Catechin and Epicatechin: These are structural isomers of mesquitol, differing in the
hydroxylation pattern of the A-ring. They are among the most studied flavan-3-ols and serve
as important comparative compounds for biological activity studies.

e Proteracacinidins: Mesquitol is a monomeric unit of proteracacinidins, a class of
proanthocyanidins characterized by a pyrogallol-type A-ring. These oligomeric and polymeric
compounds are formed through the linkage of mesquitol units, often with other flavan-3-ols
like catechin. An example is Mesquitol-(5 — 8)-catechin.

o Mesquitol-(5->5)-mesquitol: A dimeric proanthocyanidin composed of two mesquitol units
linked via a C-C bond between position 5 of each monomer.[3]

o Acylated Mesquitol Analogues: Synthetic or naturally occurring derivatives where one or
more hydroxyl groups of mesquitol are acylated. These modifications can alter the
compound's lipophilicity and biological activity.

Physicochemical and Biological Properties
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Physicochemical Data

A summary of the key physicochemical properties of mesquitol is provided in the table below.

Property Value Reference
Molecular Formula C15H1406 [1]
Molecular Weight 290.27 g/mol [1]
Melting Point 82-85 °C [4]
XLogP3 1.4 [1]
Hydrogen Bond Donor Count 5 [4]

Hydrogen Bond Acceptor
ydrog p 6 4]
Count

Biological Activities

Mesquitol exhibits a range of biological activities, with significant potential for therapeutic
applications. The following tables summarize the quantitative data from various in vitro assays.

Table 3.2.1: Antioxidant Activity of Mesquitol and Related Compounds

Compound Assay ICso0 (pg/mL) ICs0 (UM) Reference
DPPH radical

(-)-Mesquitol ) ~10 ~34.4 [5]
scavenging

] DPPH radical

(+)-Catechin ] ~10 ~34.4 [5]
scavenging
DPPH radical

Procyanidin B2 ) - - [1]
scavenging

Table 3.2.2: a-Glucosidase Inhibitory Activity of Mesquitol and Related Compounds
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Compound ICs0 (M) Reference
Mesquitol - [2][6]
Epigallocatechin-3-gallate

19.5+0.3 [7]
(EGCG)
Acarbose (standard) 278.7+1.1 [7]

Table 3.2.3: Antifungal Activity of Mesquitol

Concentration

Fungal Strain Inhibition (%) Reference
(ppm)
Pycnoporus
_ 1000 70-90 [81[9]
sanguineus
Gloeophyllum
1000 70-90 [81[9]
trabeum

Table 3.2.4: Antibacterial Activity of Mesquitol

Bacterial Strain MIC (mg/mL) Reference

Escherichia faecalis ~2.5 [9][10]

Signaling Pathways and Mechanisms of Action

While direct studies on the signaling pathways modulated by mesquitol are limited, its
structural similarity to other well-researched flavan-3-ols, such as catechin and epicatechin,
allows for the inference of its likely mechanisms of action.

Antioxidant and Cytoprotective Mechanisms

Flavan-3-ols are known to exert their antioxidant effects through both direct radical scavenging
and the modulation of intracellular signaling pathways that control endogenous antioxidant
defenses. The Nrf2-ARE pathway is a key regulator of cellular antioxidant response. It is
plausible that mesquitol, like other catechins, can activate this pathway.
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Proposed Nrf2-ARE signaling pathway modulation by mesquitol.

Anti-inflammatory Mechanisms

Chronic inflammation is implicated in a multitude of diseases. Flavonoids are known to
modulate inflammatory responses, primarily through the inhibition of the NF-kB signaling
pathway. It is hypothesized that mesquitol can interfere with this pathway, leading to a

reduction in the production of pro-inflammatory cytokines.
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Proposed NF-kB signaling pathway inhibition by mesquitol.
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Biosynthesis of Proteracacinidins

Mesquitol serves as a key building block for proteracacinidins. The biosynthesis of these
compounds follows the general flavonoid pathway, with specific enzymatic steps leading to the

characteristic pyrogallol-type A-ring.
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Simplified biosynthetic pathway leading to proteracacinidins.
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Experimental Protocols
Extraction and Isolation of Mesquitol from Prosopis

juliflora
This protocol describes the extraction and purification of mesquitol from the heartwood of P.

juliflora.

Workflow Diagram
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Workflow for the extraction and isolation of mesquitol.
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Methodology
o Sample Preparation: The heartwood of P. juliflora is air-dried and ground into a fine powder.

o Soxhlet Extraction: The powdered heartwood is subjected to Soxhlet extraction with
methanol for several hours to obtain the crude extract.[4]

o Concentration: The methanolic extract is concentrated under reduced pressure using a
rotary evaporator to yield a viscous crude extract.

o Column Chromatography: The crude extract is adsorbed onto silica gel and loaded onto a
silica gel column.

o Elution: The column is eluted with a solvent gradient of increasing polarity (e.g., hexane-ethyl
acetate followed by ethyl acetate-methanol) to separate the different components.

o Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer
Chromatography (TLC) to identify those containing mesquitol.

« Purification: Fractions containing pure mesquitol are pooled and the solvent is evaporated
to yield the purified compound.[4]

In Vitro Biological Assays

e A solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol is prepared.
» Various concentrations of mesquitol are added to the DPPH solution.

e The mixture is incubated in the dark at room temperature.

e The absorbance is measured at 517 nm.

e The percentage of radical scavenging activity is calculated, and the ICso value is determined.

[5]
¢ A solution of a-glucosidase enzyme in a suitable buffer is prepared.

o Mesquitol at various concentrations is pre-incubated with the enzyme solution.
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The substrate, p-nitrophenyl-a-D-glucopyranoside (pNPG), is added to initiate the reaction.
The reaction is incubated at 37 °C.

The reaction is stopped, and the absorbance of the released p-nitrophenol is measured at
405 nm.

The percentage of inhibition is calculated, and the ICso value is determined.
A standardized inoculum of the fungal strain is prepared.

Serial dilutions of mesquitol are prepared in a 96-well microtiter plate.

The fungal inoculum is added to each well.

The plate is incubated under appropriate conditions.

The minimum inhibitory concentration (MIC) is determined as the lowest concentration of
mesquitol that visibly inhibits fungal growth.[8]

A standardized inoculum of the bacterial strain is prepared.

Serial dilutions of mesquitol are prepared in a 96-well microtiter plate containing appropriate
broth medium.

The bacterial inoculum is added to each well.
The plate is incubated at 37 °C.

The minimum inhibitory concentration (MIC) is determined as the lowest concentration of
mesquitol that prevents visible bacterial growth.[10]

Conclusion

Mesquitol, a flavan-3-ol from the Prosopis genus, demonstrates a compelling profile of
biological activities, including antioxidant, a-glucosidase inhibitory, antifungal, and antibacterial
properties. Its structural relationship to other catechins suggests its involvement in key cellular
signaling pathways such as the Nrf2-ARE and NF-kB pathways. As a monomeric unit of

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-and-its-related-compounds
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-and-its-related-compounds
https://www.frontiersin.org/journals/plant-science/articles/10.3389/fpls.2022.910155/full
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-and-its-related-compounds
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-and-its-related-compounds
https://pubmed.ncbi.nlm.nih.gov/36435967/
https://www.benchchem.com/product/b12774313/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-mesquitol-and-its-related-compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12774313?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

proteracacinidins, mesquitol also plays a crucial role in the chemical diversity of plant

polyphenols. The data and protocols presented in this guide provide a solid foundation for

future research into the therapeutic potential of mesquitol and its related compounds. Further

in-depth studies are warranted to fully elucidate its mechanisms of action and to explore its

potential in the development of novel pharmaceuticals and nutraceuticals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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